Cas no 40790-21-4 (5-Isopropyl-2,3-dimethylpyrazine)

5-Isopropyl-2,3-dimethylpyrazine Properties

Names and Identifiers

• 5-Isopropyl-2,3-dimethylpyrazine
• 2,3-DIMETHYL-5-ISOPROPYL PYRAZINE
• 2,3-dimethyl-5-propan-2-ylpyrazine
• Pyrazine,2,3-dimethyl-5-(1-methylethyl)-
• 2,3-dimethyl-5-isopropylpyrazine
• 40790-21-4
• A825289
• 5-Isopropyl-2,3-dimethyl-pyrazine
• AKOS006294965
• Pyrazine, 2,3-dimethyl-5-(1-methylethyl)
• 2,3-dimethyl-5-(propan-2-yl)pyrazine
• CHEMBL95042
• SCHEMBL6129987
• FT-0639670
• JTIYGJBEUZEJAB-UHFFFAOYSA-N
• DTXSID50335950
• DB-049656
• +Expand

• MDL： MFCD06200808
• InChIKey： JTIYGJBEUZEJAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14N2/c1-6(2)9-5-10-7(3)8(4)11-9/h5-6H,1-4H3
• SMILES： CC(C)C1=CN=C(C)C(=N1)C

Computed Properties

• Exact Mass: 150.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.115698455g/mol
• Heavy Atom Count: 11
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• LogP: 2.21680
• PSA: 25.78000
• Refractive Index: 1.495
• Boiling Point: 206.9°C at 760 mmHg
• Flash Point: 77°C
• Density: 0.947

5-Isopropyl-2,3-dimethylpyrazine Security Information

5-Isopropyl-2,3-dimethylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%